2-(cyclopropylmethoxy)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)isonicotinamide

• IUPAC Name: 2-(cyclopropylmethoxy)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H16N4O2S2/c1-2-21-14-18-17-13(22-14)16-12(19)10-5-6-15-11(7-10)20-8-9-3-4-9/h5-7,9H,2-4,8H2,1H3,(H,16,17,19)
• InChI Key: OXWJRWZGEVUEDD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=NC=C2)OCC3CC3
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol

Description

The compound contains several functional groups including a cyclopropyl group, an ether group (methoxy), a thiadiazole ring, and an isonicotinamide group. These groups could potentially contribute to the compound’s reactivity and biological activity.

Molecular Structure Analysis

The compound’s structure includes a 1,3,4-thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. It also has an isonicotinamide group, which is a pyridine ring (a six-membered ring with one nitrogen atom) attached to an amide group.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the ether group might undergo reactions with strong acids, while the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the amide could impact its solubility.

Future Directions

Future research could involve studying the compound’s synthesis, properties, reactivity, and potential applications. This could include in vitro and in vivo studies if the compound is intended for biological use.